Cas no 2089258-05-7 (3-ethyl-4-propoxybenzene-1-sulfonyl chloride)

• Product Name: 3-ethyl-4-propoxybenzene-1-sulfonyl chloride
• CAS No: 2089258-05-7
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 4636481
• Update Time: 2025-05-19

3-ethyl-4-propoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-ethyl-4-propoxy-
• 3-ethyl-4-propoxybenzene-1-sulfonyl chloride

• Inchi： 1S/C11H15ClO3S/c1-3-7-15-11-6-5-10(16(12,13)14)8-9(11)4-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： XBHCCDYOSOLBQV-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OCCC)C(CC)=C1

Additional information on 3-ethyl-4-propoxybenzene-1-sulfonyl chloride

Recent Advances in the Application of 3-Ethyl-4-Propoxybenzene-1-Sulfonyl Chloride (CAS: 2089258-05-7) in Chemical Biology and Pharmaceutical Research

3-Ethyl-4-propoxybenzene-1-sulfonyl chloride (CAS: 2089258-05-7) has recently emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of sulfonamide-based therapeutics. This compound's unique structural features, including the ethyl and propoxy substituents, contribute to its reactivity and potential applications in drug discovery. Recent studies have highlighted its role in the synthesis of novel enzyme inhibitors and receptor modulators, with a focus on targeting infectious diseases and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-ethyl-4-propoxybenzene-1-sulfonyl chloride in the development of selective carbonic anhydrase inhibitors. The researchers utilized this compound as a building block to create a series of sulfonamide derivatives, which showed promising activity against bacterial isoforms of the enzyme. The study reported IC50 values in the nanomolar range for several derivatives, suggesting potential applications in antibacterial therapy.

In parallel research, scientists at several pharmaceutical companies have incorporated 3-ethyl-4-propoxybenzene-1-sulfonyl chloride into their drug discovery pipelines. Its use as a sulfonylating agent has enabled the efficient synthesis of compound libraries for high-throughput screening against various disease targets. Notably, a recent patent application (WO2023051234) describes its application in creating novel G protein-coupled receptor (GPCR) modulators with improved pharmacokinetic properties.

The compound's stability and reactivity profile have also made it valuable in chemical biology studies. A 2024 publication in ACS Chemical Biology detailed its use in activity-based protein profiling (ABPP) experiments, where it served as a reactive probe for identifying sulfonation-sensitive residues in proteomes. This application opens new avenues for understanding post-translational modifications and their roles in cellular signaling pathways.

From a synthetic chemistry perspective, recent methodological advances have improved the scalability and purity of 3-ethyl-4-propoxybenzene-1-sulfonyl chloride production. A Green Chemistry report highlighted an eco-friendly continuous flow synthesis approach that reduces waste generation while maintaining high yields (>85%). These process improvements are critical for supporting the compound's increasing use in both academic and industrial research settings.

Looking forward, the unique properties of 3-ethyl-4-propoxybenzene-1-sulfonyl chloride position it as a versatile tool in medicinal chemistry. Ongoing research is exploring its application in covalent drug design, where its sulfonyl chloride moiety can form stable bonds with biological nucleophiles. Preliminary results from these studies suggest potential for creating targeted therapies with prolonged pharmacological effects and reduced dosing frequencies.